Cas no 2137540-69-1 (3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2137540-69-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6178417
• PubChem ID: 165484942
• Update Time: 2025-10-31

3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid
• 2137540-69-1
• EN300-1132202

• Inchi： 1S/C10H16N2O2/c1-4-10(2,3)5-8-7(9(13)14)6-11-12-8/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： GGGJBYZMLKDBTP-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1CC(C)(C)CC)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid

Introduction to 3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2137540-69-1)

3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2137540-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its diverse biological activities and utility in drug development. The presence of a bulky 2,2-dimethylbutyl substituent at the 3-position and a carboxylic acid group at the 4-position introduces unique chemical properties that make this molecule of particular interest for synthetic chemists and medicinal researchers.

The structural features of 3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid contribute to its potential as a building block in the synthesis of more complex molecules. The pyrazole core is a versatile scaffold that has been extensively studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of the 2,2-dimethylbutyl group enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and bioavailability in drug formulations. Additionally, the carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, or salts that may improve solubility or stability.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications to the pyrazole ring can significantly alter its pharmacokinetic and pharmacodynamic properties. For instance, research published in journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the importance of substituent size and electronic distribution in determining binding affinity to biological targets. The bulky 2,2-dimethylbutyl group in 3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid may serve as a steric anchor, influencing interactions with enzymes or receptors in vitro and in vivo.

The carboxylic acid moiety at the 4-position of the pyrazole ring provides an additional site for chemical modification. This functionality can be used to attach various pharmacophores or to form covalent bonds with other molecules, facilitating the development of prodrugs or conjugates. For example, researchers have explored the use of pyrazole carboxylic acids as intermediates in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The structural rigidity offered by the pyrazole ring combined with the flexibility provided by the carboxylic acid derivative makes this compound a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have further enhanced our understanding of how structural features influence biological activity. Molecular docking studies have been employed to predict binding modes and affinities of 3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid with target proteins. These simulations have revealed that the 2,2-dimethylbutyl group may interact favorably with hydrophobic pockets in protein active sites, while the carboxylic acid group can form hydrogen bonds with polar residues. Such insights are crucial for optimizing lead compounds during drug discovery pipelines.

The synthesis of 3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid presents an interesting challenge due to its complex substitution pattern. Traditional synthetic routes involve multi-step reactions starting from readily available precursors such as 1-methylpyrazol-4(5H)-one or 3-bromo-5-methylpyrazole. Recent publications have described novel catalytic methods that improve yield and selectivity while reducing environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been explored as efficient pathways to introduce the 2,2-dimethylbutyl group onto the pyrazole core. These advances underscore the importance of innovative synthetic strategies in accessing structurally diverse compounds like this one.

In conclusion,3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2137540-69-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a pyrazole core substituted with a bulky 2,2-dimethylbutyl group and a carboxylic acid moiety—offer versatility for medicinal chemistry applications. As computational methods and synthetic techniques continue to evolve,3-(2,2-dimethylbutyl)-1H-pyrazole-4-carboxylic acid is likely to play an increasingly important role in developing novel therapeutic agents targeting various diseases.